Cas no 117654-16-7 (Benzonitrile,6-chloro-2,3-dihydroxy-)

• Product Name: Benzonitrile,6-chloro-2,3-dihydroxy-
• CAS No: 117654-16-7
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• CID: 231115
• PubChem ID: 189506
• Update Time: 2025-04-19

Benzonitrile,6-chloro-2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,6-chloro-2,3-dihydroxy-
• 6-chloro-2,3-dihydroxybenzonitrile
• DTXSID90922505
• 117654-16-7

• Inchi： 1S/C7H4ClNO2/c8-5-1-2-6(10)7(11)4(5)3-9/h1-2,10-11H
• InChI Key： KGZZFGYAABNXML-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C#N)O)O

Computed Properties

• Exact Mass: 168.99312
• Monoisotopic Mass: 168.993056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• XLogP3: 2.1

Experimental Properties

• Density: 1.6
• Boiling Point: 345.9°Cat760mmHg
• Flash Point: 163°C
• Refractive Index: 1.663
• PSA: 64.25